Cas no 6441-91-4 (Acid Violet 1)

• Product Name: Acid Violet 1
• CAS No: 6441-91-4
• MF: C₁₆H₁₀N₄Na₂O₉S₂
• MW: 512.381542682648
• MDL: MFCD00267019
• CID: 46775
• PubChem ID: 135764771
• Update Time: 2025-04-18

Acid Violet 1 Chemical and Physical Properties

Names and Identifiers

• Acid Violet 1
• ACI VIOLET 1
• disodium,6-imino-5-[2-(4-nitro-2-sulfonatophenyl)hydrazinyl]-4-oxonaphthalene-2-sulfonate
• Acid Fast Violet R
• Acid Violet R
• Acidine Violet 2R
• Erio Violet R
• Erio Violet RL
• Fenazo Violet T
• Kiton Violet L
• Wool Violet RL
• Xylene Violet RL
• Xylene Violet RLE
• Disodium 6-amino-4-hydroxy-5-[(4-nitro-2-sulphonatophenyl)azo]naphthalene-2-sulphonate
• C.I. Acid Violet I
• Acid Violet 1
• Fast Azo Violet RL
• Disodium 6-amino-4-hydroxy-5-((4-nitro-2-sulphonatophenyl)azo)naphthalene-2-sulphonate
• Acilan Fast Violet RR
• Pontacyl Violet RL
• Vondacid Violet 2R
• sodium (E)-6-amino-4-hydroxy-5-((4-nitro-2-sulfonatophenyl)diazenyl)naphthalene-2-sulfonate
• DTXSID8064359
• Calcocid Fast Violet 2R
• Cetil Light Violet RR
• Tertracid Violet RL
• 2-Naphthalenesulfonic acid, 6-amino-4-hydroxy-5-((4-nitro-2-sulfophenyl)azo)-, disodium salt
• AKOS027382517
• NSC 47703
• Acid Fast Violet L
• Azo Fast Violet 2R
• NS00046758
• A923757
• Fast Azo Violet 2RS
• C.I. 17025
• CCRIS 6935
• Victoria Fast Violet RRN-CF
• disodium;6-imino-5-[2-(4-nitro-2-sulfonatophenyl)hydrazinyl]-4-oxonaphthalene-2-sulfonate
• 2-Naphthalenesulfonic acid, 6-amino-4-hydroxy-5-(2-(4-nitro-2-sulfophenyl)diazenyl)-, sodium salt (1:2)
• Fast Acid Violet RL
• MFCD00267019
• Amacid Fast Victoria Violet R
• C.I. Acid Violet 1
• Merantine Violet 2RS
• AKOS024429621
• Fast Light Violet 2R
• Lissamine Violet 2R
• CHEMBL4203497
• Sodium 6-amino-4-hydroxy-5-((4-nitro-2-sulfonatophenyl)diazenyl)naphthalene-2-sulfonate
• Victoria Fast Violet 2R
• AS-17136
• Fast Acid Violet VR
• C.I. Acid Violet 1, disodium salt
• EINECS 229-230-1
• disodium 6-amino-4-hydroxy-5-[(1E)-2-(4-nitro-2-sulfonatophenyl)diazen-1-yl]naphthalene-2-sulfonate
• disodium;6-amino-4-hydroxy-5-[(4-nitro-2-sulfonatophenyl)diazenyl]naphthalene-2-sulfonate
• 6441-91-4
• Acid Leather Violet L
• Acid Fast Violet RR
• 2-Naphthalenesulfonic acid, 6-amino-4-hydroxy-5-[(4-nitro-2-sulfophenyl)azo]-, disodium salt

• MDL： MFCD00267019
• Inchi： 1S/C16H12N4O9S2.2Na/c17-11-3-1-8-5-10(30(24,25)26)7-13(21)15(8)16(11)19-18-12-4-2-9(20(22)23)6-14(12)31(27,28)29;;/h1-7,21H,17H2,(H,24,25,26)(H,27,28,29);;/q;2*+1/p-2/b19-18+;;
• InChI Key： ARZVLGVDYAMAFX-BUFQOAPZSA-L
• SMILES： S(C1=CC(=C2C(=C(C=CC2=C1)N)/N=N/C1C=CC(=CC=1S(=O)(=O)[O-])[N+](=O)[O-])O)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 511.96800
• Monoisotopic Mass: 490.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 1150
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 236A^2
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: nothing

Experimental Properties

• Melting Point: >360°C
• PSA: 247.95000
• LogP: 5.52540

Acid Violet 1 Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature